Cas no 522624-47-1 (3-(5-bromo-2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid)

• Product Name: 3-(5-bromo-2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid
• CAS No: 522624-47-1
• MF: C₁₄H₁₁BrClNO₅S
• MW: 420.662841081619
• CID: 3104783
• PubChem ID: 2363800
• Update Time: 2025-11-04

3-(5-bromo-2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-2-methoxy-phenylsulfamoyl)-4-chloro-benzoic acid
• 3-(5-bromo-2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid
• CS-0345279
• SR-01000034750-1
• Benzoic acid, 3-[[(5-bromo-2-methoxyphenyl)amino]sulfonyl]-4-chloro-
• SR-01000034750
• 522624-47-1
• AKOS000114874
• 3-[(5-bromo-2-methoxyphenyl)sulfamoyl]-4-chlorobenzoic acid
• Z56845249
• EN300-00629
• 3-[(5-bromo-2-methoxyphenyl)sulfamoyl]-4-chlorobenzoicacid
• 3-(n-(5-Bromo-2-methoxyphenyl)sulfamoyl)-4-chlorobenzoic acid
• DTXSID501160888

• Inchi： 1S/C14H11BrClNO5S/c1-22-12-5-3-9(15)7-11(12)17-23(20,21)13-6-8(14(18)19)2-4-10(13)16/h2-7,17H,1H3,(H,18,19)
• InChI Key： MGDQEQXWCWEDQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NS(C1C(=CC=C(C(=O)O)C=1)Cl)(=O)=O)OC

Computed Properties

• Exact Mass: 418.92298Da
• Monoisotopic Mass: 418.92298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(5-bromo-2-methoxyphenyl)sulfamoyl-4-chlorobenzoic acid

3-(5-Bromo-2-Methoxyphenyl)Sulfamoyl-4-Chlorobenzoic Acid: A Comprehensive Overview

3-(5-Bromo-2-Methoxyphenyl)Sulfamoyl-4-Chlorobenzoic Acid, identified by the CAS number 522624-47-1, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfamoyl group attached to a 5-bromo-2-methoxyphenyl moiety and a 4-chlorobenzoic acid backbone. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 3-(5-Bromo-2-Methoxyphenyl)Sulfamoyl-4-Chlorobenzoic Acid involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance the efficiency of its production while minimizing environmental impact.

The structural features of this compound make it particularly suitable for applications in drug discovery. The sulfamoyl group is known for its ability to act as a bioisostere of carboxylic acids, offering potential advantages in terms of bioavailability and metabolic stability. The 5-bromo-2-methoxyphenyl moiety introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. For instance, this compound has been investigated as a potential inhibitor of certain kinase enzymes, which are critical in cellular signaling pathways associated with cancer and inflammatory diseases.

In addition to its pharmacological applications, 3-(5-Bromo-2-Methoxyphenyl)Sulfamoyl-4-Chlorobenzoic Acid has shown promise in materials science. Its aromatic structure and functional groups make it a candidate for use in the development of advanced materials, such as organic semiconductors or stimuli-responsive polymers. Recent research has explored its ability to form self-assembled monolayers or incorporate into polymer matrices, potentially enhancing the electronic properties of these materials.

The physical properties of this compound are also noteworthy. It exhibits a high melting point due to the strong intermolecular hydrogen bonding between the sulfamoyl and carboxylic acid groups. Its solubility in polar solvents makes it amenable for use in various analytical techniques, such as high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) spectroscopy. These properties facilitate its characterization and purification during synthesis.

From an environmental perspective, understanding the fate and toxicity of 3-(5-Bromo-2-Methoxyphenyl)Sulfamoyl-4-Chlorobenzoic Acid is crucial for its safe handling and application. Recent studies have assessed its biodegradation potential under aerobic and anaerobic conditions, revealing that it undergoes slow transformation due to the stability imparted by its halogenated substituents. This information is essential for risk assessment and regulatory compliance.

In conclusion, 3-(5-Bromo-2-Methoxyphenyl)Sulfamoyl-4-Chlorobenzoic Acid (CAS No. 522624-47-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in the development of innovative solutions across various fields.